Cas no 919784-55-7 (Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-)

Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- structure
919784-55-7 structure
Product Name:Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
CAS No:919784-55-7
MF:C19H20O4
MW:312.359705924988
CID:761234
PubChem ID:59127115
Update Time:2025-04-19

Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(cyclopentyloxy)-5-(phenylmethoxy)-
    • 3-Benzyloxy-5-cyclopentyloxy-benzoic acid
    • 3-cyclopentyloxy-5-phenylmethoxybenzoic acid
    • DTXSID20731021
    • NAVPOCQJXTXGBU-UHFFFAOYSA-N
    • 3-(Cyclopentyloxy)-5-[(phenylmethyl)oxy]benzoic acid
    • SCHEMBL1427102
    • 919784-55-7
    • 3-(Benzyloxy)-5-(cyclopentyloxy)benzoic acid
    • Inchi: 1S/C19H20O4/c20-19(21)15-10-17(22-13-14-6-2-1-3-7-14)12-18(11-15)23-16-8-4-5-9-16/h1-3,6-7,10-12,16H,4-5,8-9,13H2,(H,20,21)
    • InChI Key: NAVPOCQJXTXGBU-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)C=C(C=1)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 312.13615911g/mol
  • Monoisotopic Mass: 312.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 55.8Ų
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